Cas no 177407-13-5 (2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI))

2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI) structure
177407-13-5 structure
Product Name:2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI)
CAS No:177407-13-5
MF:C9H9ClN2S
MW:212.699159383774
CID:112597
PubChem ID:45077212
Update Time:2025-04-18

2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI)
    • (1R)-1-(6-Chloro-1,3-benzothiazol-2-yl)ethanamine
    • (R)-1-(6-CHLOROBENZO[D]THIAZOL-2-YL)ETHANAMINE
    • 2-Benzothiazolemethanamine,6-chloro-alpha-methyl-,(R)-(9CI)
    • DTXSID60663271
    • (1R)-1-(6-Chloro-1,3-benzothiazol-2-yl)ethan-1-amine
    • 177407-13-5
    • SCHEMBL5968513
    • MDL: MFCD18834176
    • Inchi: 1S/C9H9ClN2S/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3/t5-/m1/s1
    • InChI Key: OQLIFECCQLLEKE-RXMQYKEDSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC([C@@H](C)N)=N2

Computed Properties

  • Exact Mass: 212.017
  • Monoisotopic Mass: 212.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2
  • XLogP3: 2.3

2-Benzothiazolemethanamine,6-chloro-a-methyl-, (R)- (9CI) Pricemore >>

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